Cas no 1094460-86-2 (methyl 5-chlorosulfonyl-2-fluoro-benzoate)

• Product Name: methyl 5-chlorosulfonyl-2-fluoro-benzoate
• CAS No: 1094460-86-2
• MF: C₈H₆ClFO₄S
• MW: 252.647243976593
• MDL: MFCD11650665
• CID: 4571358
• PubChem ID: 43173617
• Update Time: 2025-06-07

methyl 5-chlorosulfonyl-2-fluoro-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)-2-fluorobenzoate
• GS3143
• NE15250
• methyl 5-chlorosulfonyl-2-fluorobenzoate
• methyl 5-chlorosulfonyl-2-fluoro-benzoate
• methyl5-(chlorosulfonyl)-2-fluorobenzoate
• SCHEMBL17478992
• AKOS009384672
• MFCD11650665
• BS-14031
• CS-0127700
• D95609
• EN300-54846
• DB-084303
• 1094460-86-2

• MDL： MFCD11650665
• Inchi： 1S/C8H6ClFO4S/c1-14-8(11)6-4-5(15(9,12)13)2-3-7(6)10/h2-4H,1H3
• InChI Key： OIQQZWQRLDURLP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)OC)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 251.9659357 g/mol
• Monoisotopic Mass: 251.9659357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8
• Molecular Weight: 252.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 5-chlorosulfonyl-2-fluoro-benzoate

Methyl 5-chlorosulfonyl-2-fluoro-benzoate (CAS No. 1094460-86-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-chlorosulfonyl-2-fluoro-benzoate (CAS No. 1094460-86-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its 5-chlorosulfonyl and 2-fluoro substituents on a benzoate backbone, exhibits promising potential in various biochemical applications, including drug discovery and molecular research.

The synthesis and application of methyl 5-chlorosulfonyl-2-fluoro-benzoate have been extensively studied, particularly in the context of developing novel pharmaceutical agents. The presence of the 5-chlorosulfonyl group enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex bioactive compounds. Additionally, the 2-fluoro substituent contributes to the compound's stability and reactivity, which are crucial factors in medicinal chemistry.

In recent years, researchers have explored the therapeutic potential of derivatives of methyl 5-chlorosulfonyl-2-fluoro-benzoate. For instance, studies have demonstrated its role as a precursor in the development of inhibitors targeting specific enzymatic pathways. These inhibitors have shown promise in preclinical trials for their ability to modulate inflammatory responses and cellular signaling cascades. The compound's unique chemical profile makes it an attractive candidate for further investigation into its pharmacological properties.

The< strong>Molecular Modeling and computational studies of methyl 5-chlorosulfonyl-2-fluoro-benzoate have provided valuable insights into its interactions with biological targets. These studies have revealed that the compound can effectively bind to certain protein receptors, thereby influencing cellular processes. Such findings are crucial for designing drugs with high specificity and low toxicity. The integration of computational methods with experimental techniques has accelerated the discovery pipeline for new therapeutic agents.

The< strong>Synthetic Chemistry of methyl 5-chlorosulfonyl-2-fluoro-benzoate has also seen significant advancements. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve multi-step processes that require precise control over reaction conditions. The optimization of these synthetic pathways is essential for scaling up production and ensuring the availability of the compound for further research and commercial applications.

The< strong>Biochemical Applications of methyl 5-chlorosulfonyl-2-fluoro-benzoate extend beyond drug development. It has been utilized as a tool compound in biochemical assays to study enzyme mechanisms and metabolic pathways. For example, its derivatives have been employed to probe the function of cytochrome P450 enzymes, which are critical in drug metabolism. Such studies contribute to a deeper understanding of biological systems and aid in the design of more effective therapeutic strategies.

The< strong>Eco-friendly Aspects of using methyl 5-chlorosulfonyl-2-fluoro-benzoate in chemical biology research are also noteworthy. Efforts have been made to develop greener synthetic methods that reduce waste and energy consumption. These approaches align with the growing emphasis on sustainability in scientific research. By adopting environmentally conscious practices, researchers can minimize their ecological footprint while maintaining high standards of scientific inquiry.

In conclusion, methyl 5-chlorosulfonyl-2-fluoro-benzoate (CAS No. 1094460-86-2) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate in drug synthesis, while its biological activities open doors for innovative therapeutic applications. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing new treatments for various diseases.